Cas no 1805436-62-7 (Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-carboxylate
• CAS No: 1805436-62-7
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4897448
• Update Time: 2025-06-26

Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-carboxylate

• Inchi： 1S/C10H10F2N2O5/c1-3-19-10(15)7-8(14(16)17)5(9(11)12)4-6(13-7)18-2/h4,9H,3H2,1-2H3
• InChI Key： CNXDFXLLAPAPCO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C(=O)OCC)C=1[N+](=O)[O-])OC)F

Computed Properties

• Exact Mass: 276.05577775 g/mol
• Monoisotopic Mass: 276.05577775 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94.2
• Molecular Weight: 276.19

Additional information on Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-carboxylate

Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-carboxylate: A Comprehensive Overview

Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-carboxylate, with the CAS number 1805436-62-7, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is notable for its unique structural features, which include a pyridine ring substituted with a difluoromethyl group, a methoxy group, and a nitro group, along with an ethyl ester moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The synthesis of Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-carboxylate involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. For instance, researchers have employed multi-component reactions and catalytic processes to streamline the synthesis pathway. These methods not only enhance the yield but also improve the overall sustainability of the production process, aligning with current trends toward green chemistry.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The presence of multiple functional groups allows for diverse interactions with biological targets, making it a promising candidate for various therapeutic areas. For example, studies have shown that Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-carboxylate exhibits potent anti-inflammatory and antioxidant activities. These properties suggest its potential use in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

Moreover, the compound has demonstrated significant selectivity toward certain enzymes and receptors, which is a critical factor in drug development. Recent research has focused on optimizing its bioavailability and reducing potential side effects through structural modifications. These efforts are supported by advanced computational tools, such as molecular docking and pharmacokinetic modeling, which provide valuable insights into the molecule's behavior within biological systems.

In addition to its pharmacological applications, Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-carboxylate has also found utility in agrochemicals. Its ability to inhibit key enzymes involved in plant pathogenesis makes it a potential candidate for developing novel pesticides. Field trials have shown promising results, with the compound exhibiting high efficacy against various fungal and bacterial pathogens while maintaining low toxicity to non-target organisms.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradation pathways and assessing its potential risks to aquatic ecosystems. Preliminary findings indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. These studies are crucial for ensuring that its use does not pose long-term ecological hazards.

From a manufacturing perspective, the production of Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-carboxylate requires stringent quality control measures to ensure consistency and purity. Modern analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, are employed to monitor the synthesis process and validate the final product. This ensures that the compound meets rigorous industry standards before being used in downstream applications.

In conclusion, Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-carboxylate (CAS No: 1805436-62-7) is a versatile compound with multifaceted applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable asset in both therapeutic and agrochemical domains. As ongoing studies continue to uncover new insights into its properties and potentials, this compound is poised to play an increasingly significant role in addressing global health and agricultural challenges.